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Cat. No.: S002764

Get Quote

Carzenide Basic Information

The table below summarizes the available data on Carzenide, also known as 4-Sulfamoylbenzoic acid [1].

Property Description

CAS Number 138-41-0 [1]

Molecular
Formula

C7H7NO4S [1]

Molecular Weight 201.2 g/mol [1]

Alias 4-Sulfamoylbenzoic acid [1]

Purported
Bioactivity

Organic synthetic intermediate; has antispasmodic properties and is used in the
study of dysmenorrhea in women [1].

Purity 98.12% (for the available batch) [1]

Price $31 for 1g; $48 for 1 mL x 10 mM (in DMSO) [1]
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Below is a diagram that outlines a general methodology for the comparative assessment of a compound like

Carzenide, inspired by modern computational and experimental workflows described in the search results

[2] [3].
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2. Prioritizing drug targets by perturbing biological network ... [pmc.ncbi.nlm.nih.gov]

3. Discovering anticancer drug target combinations via ... [nature.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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